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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B15568941 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling FPR-A14, a potent agonist of the formyl peptide

receptor (FPR).[1] Given that the full toxicological profile of this compound is not yet

established, it must be handled as a chemical of unknown toxicity, adhering to stringent safety

protocols to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Precautionary Measures
As a biologically active molecule that potently activates neutrophils and induces cell

differentiation, all direct contact with FPR-A14 should be avoided.[1][2] Assume the substance

is harmful if swallowed, inhaled, or absorbed through the skin. Standard laboratory practice for

handling chemicals with unknown hazards is mandatory.

General Precautions:

Wash hands thoroughly after handling.[3][4][5]

Do not eat, drink, or smoke in laboratory areas.[3][4][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][6]

Use only in a well-ventilated area, preferably within a chemical fume hood.[4][7]
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Ensure eyewash stations and safety showers are readily accessible.[4][7]

Personal Protective Equipment (PPE)
A comprehensive assessment of the experimental procedure should be conducted to

determine the appropriate level of PPE required.[8] The following table summarizes the

minimum required PPE for handling FPR-A14.
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Protection Type Specification Rationale

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended).[8] For

extended handling or risk of

splash, heavy-duty chemical-

resistant gloves should be

worn over nitrile gloves.

To prevent skin contact with a

potentially hazardous

substance of unknown toxicity.

[9][10]

Eye and Face Protection

ANSI-approved safety

goggles.[10] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashes.[8]

[11]

To protect eyes and face from

accidental splashes of

solutions containing FPR-A14.

Body Protection

A flame-resistant lab coat is

required.[11] Ensure the lab

coat is fully buttoned.

To protect skin and personal

clothing from contamination.

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.

To protect feet from spills and

falling objects.[11]

Respiratory Protection

Not typically required when

handling small quantities in a

certified chemical fume hood. If

aerosols may be generated

outside of a fume hood, a

NIOSH-approved respirator is

necessary.

To prevent inhalation of

airborne particles or aerosols.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling FPR-A14 in a laboratory setting.

Preparation and Weighing
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Designated Area: Conduct all handling of solid FPR-A14 within a certified chemical fume

hood to minimize inhalation exposure.

Decontamination: Before starting, decontaminate the work surface within the fume hood.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: Use a disposable weigh boat. Handle with care to avoid creating dust.

Solubilization: If preparing a stock solution, add the solvent to the vessel containing the

weighed FPR-A14 within the fume hood. Ensure the container is securely capped.

Experimental Use
Labeling: Clearly label all solutions containing FPR-A14 with the compound name,

concentration, date, and hazard warnings.

Containment: Keep all containers with FPR-A14 sealed when not in use.

Transport: When transporting solutions, use a secondary container to prevent spills.

Disposal Plan
All waste contaminated with FPR-A14 must be treated as hazardous chemical waste.

Waste Segregation and Collection
Solid Waste: Dispose of all contaminated solid waste, including gloves, weigh boats, and

pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing FPR-A14 in a sealed, properly labeled, and

chemical-resistant waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

Final Disposal
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Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.[3]

Visual Guidance: Workflow and Safety Procedures
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FPR-A14 Handling Workflow
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Caption: Workflow for the safe handling of FPR-A14.
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Signaling Pathway Context
FPR-A14 is an agonist for Formyl Peptide Receptors (FPRs), which are G-protein coupled

receptors (GPCRs) primarily expressed on immune cells like neutrophils.[12][13] Activation of

FPRs initiates a signaling cascade that leads to various cellular responses, including

chemotaxis, release of inflammatory mediators, and phagocytosis.[12][13] Understanding this

pathway highlights the biological potency of FPR-A14 and reinforces the need for careful

handling.

Simplified FPR Signaling Pathway
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Caption: Simplified signaling cascade initiated by FPR-A14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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